Cas no 26429-79-8 (1H-Pyrazole, 1,4-dimethyl-3-phenyl-)

1H-Pyrazole, 1,4-dimethyl-3-phenyl- structure
26429-79-8 structure
Product Name:1H-Pyrazole, 1,4-dimethyl-3-phenyl-
CAS No:26429-79-8
MF:C11H12N2
MW:172.226382255554
CID:1427582
Update Time:2024-08-15

1H-Pyrazole, 1,4-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,4-dimethyl-3-phenyl-
    • Inchi: 1S/C11H12N2/c1-9-8-13(2)12-11(9)10-6-4-3-5-7-10/h3-8H,1-2H3
    • InChI Key: VPAHFIIXEOFCFD-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(C)C(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 172.10016

Experimental Properties

  • Density: 1.03±0.1 g/cm3(Predicted)
  • Boiling Point: 274.4±9.0 °C(Predicted)
  • PSA: 17.82
  • pka: 2.28±0.10(Predicted)
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